Cas no 78148-52-4 (7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one)

• Product Name: 7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one
• CAS No: 78148-52-4
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 6643606
• PubChem ID: 536300
• Update Time: 2024-03-02

7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one Chemical and Physical Properties

Names and Identifiers

• Decahydro-3,5a-dimethyl-9-methylene-8H-oxireno[7,8]naphtho[8a,1-b]furan-8-one
• 4,5-Epoxy-11(13)-cadinen-12,6-olide
• LS-14420
• 3,5a-Dimethyl-9-methylenedecahydro-8H-oxireno[2',3':7,8]naphtho[8a,1-b]furan-8-one #
• AKOS040894260
• 7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one
• SR-01000314294-1
• DTXSID101139259
• 78148-52-4
• BCP27596
• SR-01000314294
• QWQSMEDUZQDVLA-UHFFFAOYSA-N

• Inchi： 1S/C15H20O3/c1-8-4-5-11-9(2)12(16)17-15(11)10(8)6-7-14(3)13(15)18-14/h8,10-11,13H,2,4-7H2,1,3H3
• InChI Key： QWQSMEDUZQDVLA-UHFFFAOYSA-N
• SMILES： O1C2(C)CCC3C(C)CCC4C(=C)C(=O)OC34C12

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cadinanolides